Cas no 2763780-11-4 (5-(chloromethyl)-1-methyl-3-(trifluoromethyl)-1H-1,2,4-triazole)

• Product Name: 5-(chloromethyl)-1-methyl-3-(trifluoromethyl)-1H-1,2,4-triazole
• CAS No: 2763780-11-4
• MF: C₅H₅ClF₃N₃
• MW: 199.561509847641
• CID: 5562628
• PubChem ID: 165998660
• Update Time: 2025-11-02

5-(chloromethyl)-1-methyl-3-(trifluoromethyl)-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 2763780-11-4
• 5-(chloromethyl)-1-methyl-3-(trifluoromethyl)-1H-1,2,4-triazole
• EN300-37350996

• Inchi： 1S/C5H5ClF3N3/c1-12-3(2-6)10-4(11-12)5(7,8)9/h2H2,1H3
• InChI Key： OSCSMBMYQWJXPD-UHFFFAOYSA-N
• SMILES： ClCC1=NC(C(F)(F)F)=NN1C

Computed Properties

• Exact Mass: 199.0124094g/mol
• Monoisotopic Mass: 199.0124094g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 30.7Ų

Additional information on 5-(chloromethyl)-1-methyl-3-(trifluoromethyl)-1H-1,2,4-triazole

Comprehensive Guide to 5-(Chloromethyl)-1-Methyl-3-(Trifluoromethyl)-1H-1,2,4-Triazole (CAS No. 2763780-11-4)

The chemical compound 5-(chloromethyl)-1-methyl-3-(trifluoromethyl)-1H-1,2,4-triazole (CAS No. 2763780-11-4) is a specialized heterocyclic molecule that has gained significant attention in pharmaceutical and agrochemical research. This triazole derivative features a unique combination of functional groups, including a chloromethyl moiety and a trifluoromethyl group, which contribute to its distinctive chemical properties and potential applications.

Recent trends in medicinal chemistry have shown growing interest in fluorinated triazole compounds, particularly due to their enhanced metabolic stability and bioavailability. The presence of both chloromethyl and trifluoromethyl groups in this molecule makes it particularly valuable for structure-activity relationship studies in drug discovery programs targeting various therapeutic areas.

From a structural perspective, 5-(chloromethyl)-1-methyl-3-(trifluoromethyl)-1H-1,2,4-triazole belongs to the class of 1,2,4-triazole derivatives, which are known for their diverse biological activities. The molecule's molecular formula is C5H5ClF3N3, with a molecular weight of 199.56 g/mol. Its structural features combine the advantages of both halogenated compounds and nitrogen-containing heterocycles, making it a versatile building block in organic synthesis.

In pharmaceutical applications, this compound serves as a key intermediate in the synthesis of potential drug candidates. Researchers have explored its utility in developing antifungal agents, antiviral compounds, and anti-inflammatory drugs. The trifluoromethyl group in particular enhances the lipophilicity of resulting molecules, potentially improving their membrane permeability and pharmacokinetic properties.

The agrochemical industry has also shown interest in 5-(chloromethyl)-1-methyl-3-(trifluoromethyl)-1H-1,2,4-triazole as a precursor for novel crop protection agents. Its structural features suggest potential activity against various plant pathogens, aligning with current demands for more efficient and environmentally friendly pesticide formulations.

From a synthetic chemistry perspective, this compound offers multiple reactive sites for further functionalization. The chloromethyl group provides an excellent handle for nucleophilic substitution reactions, while the triazole ring can participate in various cycloaddition and metal-catalyzed coupling reactions. These characteristics make it valuable for combinatorial chemistry approaches in drug discovery.

Recent advances in fluorine chemistry have further increased the importance of this compound. The trifluoromethyl group has become particularly significant in medicinal chemistry due to its ability to modulate the electronic properties and metabolic stability of drug molecules. This has led to increased demand for trifluoromethyl-containing building blocks like this triazole derivative.

Quality control of 5-(chloromethyl)-1-methyl-3-(trifluoromethyl)-1H-1,2,4-triazole typically involves advanced analytical techniques such as HPLC, GC-MS, and NMR spectroscopy. Purity specifications often exceed 98% for research-grade material, with some applications requiring even higher purity levels. Proper storage conditions typically recommend protection from moisture and light to maintain stability.

The global market for specialty chemical intermediates like this compound has been growing steadily, driven by increasing R&D investments in both pharmaceutical and agrochemical sectors. Market analysts project particular growth in the segment of fluorinated heterocycles, where this molecule represents an important example.

Environmental and safety considerations for handling 5-(chloromethyl)-1-methyl-3-(trifluoromethyl)-1H-1,2,4-triazole follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment including gloves and eye protection is recommended during handling, in line with general chemical safety practices.

Future research directions for this compound may explore its potential in emerging areas such as metal-organic frameworks (MOFs) or as a ligand in catalytic systems. The unique combination of functional groups could offer interesting possibilities in materials science applications beyond its current uses in life sciences.

For researchers sourcing this material, it's important to verify the CAS No. 2763780-11-4 and request comprehensive analytical data from suppliers. The compound is typically available from specialty chemical providers in quantities ranging from milligrams to kilograms, depending on the intended application and scale of research.

In conclusion, 5-(chloromethyl)-1-methyl-3-(trifluoromethyl)-1H-1,2,4-triazole represents a valuable chemical building block with diverse potential applications. Its unique structural features combine the benefits of halogenation and fluorination with the versatile 1,2,4-triazole scaffold, making it an important tool for researchers in medicinal chemistry and related fields.